Cas no 889939-90-6 (1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride)

• Product Name: 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride
• CAS No: 889939-90-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 1072142
• PubChem ID: 3479048
• Update Time: 2025-05-24

1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-2,3-dihydrobenzofuran-5-yl)ethanamine
• 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethanamine(SALTDATA: HCl)
• 1-(2-Methyl-2,3-dihydro-benzofuran-5-yl)-ethylamine
• DTXSID80392859
• AKOS022060618
• 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine
• AKOS000111848
• VS-08160
• SCHEMBL3637464
• 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethanamine
• 889939-90-6
• 1-(2-Methyl-2,3-dihydro-benzofuran-5-yl)ethylamine
• STL368340
• BBL025936
• 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride

• MDL： MFCD08445780
• Inchi： 1S/C11H15NO/c1-7-5-10-6-9(8(2)12)3-4-11(10)13-7/h3-4,6-8H,5,12H2,1-2H3
• InChI Key： CVNWHOLBLSNSPO-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(C)N)=CC=2CC1C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 279.1±19.0 °C at 760 mmHg
• Flash Point: 123.1±14.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride

Introduction to 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride (CAS No. 889939-90-6)

1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride, identified by its CAS number 889939-90-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzofuran derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a substituted benzofuran core and an ethylamine side chain, contribute to its unique chemical and pharmacological properties.

The benzofuran scaffold is a prominent structural motif in natural products and synthetic drugs, known for its ability to interact with various biological targets. In particular, derivatives of benzofuran have been explored for their roles in modulating neurological pathways, anti-inflammatory responses, and anticancer mechanisms. The specific substitution pattern in 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride, including the methyl group at the 2-position and the ethylamine moiety at the 5-position, is thought to influence its binding affinity and selectivity towards certain enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the aromatic system of the benzofuran ring can engage in π-stacking interactions with target proteins, while the ethylamine group may facilitate hydrogen bonding or ionic interactions. These interactions are critical for determining the compound's efficacy and selectivity in biological systems.

The hydrochloride salt form of 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride enhances its solubility in aqueous media, making it more suitable for formulation in drug delivery systems. This property is particularly important for oral or injectable medications, where bioavailability and pharmacokinetic profiles are crucial factors. The stability of the hydrochloride salt also ensures that the compound remains effective during storage and transportation.

Current research in this area has focused on exploring the potential of 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride as a lead compound for drug development. Preclinical studies have indicated that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression. For instance, preliminary data suggest that this compound could interfere with the activity of cyclooxygenase (COX) enzymes or modulate signaling pathways involving kinases.

The synthesis of 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as 2-methylbenzoic acid or 2-methylfuran. Key synthetic steps include functional group transformations like alkylation, reduction, and salt formation. The efficiency and scalability of these synthetic routes are critical for producing sufficient quantities of the compound for both research and potential commercial applications.

In parallel with synthetic efforts, analytical techniques play a vital role in characterizing 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and purity. These analytical methods ensure that the compound meets stringent quality standards before it can be used in biological assays or further development.

The pharmacological evaluation of 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride has revealed promising results in vitro. For example, cell-based assays have demonstrated its ability to inhibit proliferation in certain cancer cell lines by disrupting microtubule formation or inducing apoptosis. Additionally, studies in animal models have shown potential anti-inflammatory effects by modulating cytokine production and reducing inflammatory mediator release.

As our understanding of disease mechanisms continues to evolve, compounds like 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylamine hydrochloride offer new avenues for therapeutic intervention. The benzofuran derivative class remains a rich source of bioactive molecules, with ongoing research uncovering novel applications across various therapeutic domains. Future studies may explore combination therapies or derivative modifications to enhance potency and reduce potential side effects.

The regulatory landscape for such compounds is also evolving, with increasing emphasis on sustainable synthesis methods and environmental impact assessments. Manufacturers must navigate stringent guidelines while ensuring that their processes align with green chemistry principles. This includes optimizing reaction conditions to minimize waste and employing catalytic methods that improve efficiency.

In conclusion,1-(2-methyl - - - dihydro - - - - - - - benzofuran - - - yl)eth ylamine hy droch lor ide (CAS No. 889939 - 90 - 6) represents a promising candidate for further pharmaceutical development. Its unique structural features combined with preliminary biological activity make it an attractive lead compound for drug discovery efforts aimed at addressing unmet medical needs.